Cas no 142169-23-1 (2,4-Benzodioxepin,3-ethenyl-1,5-dihydro-)

• Product Name: 2,4-Benzodioxepin,3-ethenyl-1,5-dihydro-
• CAS No: 142169-23-1
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 101225
• PubChem ID: 11769075
• Update Time: 2025-04-18

2,4-Benzodioxepin,3-ethenyl-1,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Benzodioxepin,3-ethenyl-1,5-dihydro-
• 3-ethenyl-1,5-dihydro-2,4-benzodioxepine
• SCHEMBL9239431
• 3-Vinyl-1,5-dihydro-3H-2,4-benzodioxepine
• DTXSID00472102
• AKOS006279249
• 3-vinyl-1,5-dihydro-3h-2,4-benzodiox-epine
• 142169-23-1

• Inchi： 1S/C11H12O2/c1-2-11-12-7-9-5-3-4-6-10(9)8-13-11/h2-6,11H,1,7-8H2
• InChI Key： PQAODJNNLDUKSA-UHFFFAOYSA-N
• SMILES： O1C(C=C)OCC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46